omega-conotoxin MVIID
omega-conotoxin MVIID
Brand Name:
Vulcanchem
CAS No.:
153887-08-2
VCID:
VC0136332
InChI:
InChI=1S/C99H164N42O33S7/c1-44-76(155)134-61(37-144)90(169)139-63-41-180-181-42-64-92(171)133-57(29-68(103)148)87(166)127-50(12-7-24-115-97(108)109)79(158)119-33-72(152)124-51(13-8-25-116-98(110)111)82(161)136-62(75(105)154)39-177-179-43-66(137-88(167)58(30-69(104)149)132-86(165)56(28-46-15-17-47(146)18-16-46)131-84(163)55(21-27-175-3)130-95(174)74(45(2)145)141-85(164)52(10-4-5-22-100)128-83(162)53(129-91(63)170)14-9-26-117-99(112)113)94(173)140-65(93(172)135-59(35-142)81(160)121-34-73(153)125-60(36-143)89(168)138-64)40-178-176-38-48(101)77(156)126-54(19-20-67(102)147)80(159)120-32-71(151)123-49(11-6-23-114-96(106)107)78(157)118-31-70(150)122-44/h15-18,44-45,48-66,74,142-146H,4-14,19-43,100-101H2,1-3H3,(H2,102,147)(H2,103,148)(H2,104,149)(H2,105,154)(H,118,157)(H,119,158)(H,120,159)(H,121,160)(H,122,150)(H,123,151)(H,124,152)(H,125,153)(H,126,156)(H,127,166)(H,128,162)(H,129,170)(H,130,174)(H,131,163)(H,132,165)(H,133,171)(H,134,155)(H,135,172)(H,136,161)(H,137,167)(H,138,168)(H,139,169)(H,140,173)(H,141,164)(H4,106,107,114)(H4,108,109,115)(H4,110,111,116)(H4,112,113,117)/t44-,45+,48-,49-,50-,51-,52-,53-,54-,55-,56-,57-,58-,59-,60-,61-,62-,63-,64-,65-,66-,74-/m0/s1
SMILES:
CC1C(=O)NC(C(=O)NC2CSSCC3C(=O)NC(C(=O)NC(C(=O)NCC(=O)NC(C(=O)NC(CSSCC(C(=O)NC(CSSCC(C(=O)NC(C(=O)NCC(=O)NC(C(=O)NCC(=O)N1)CCCNC(=N)N)CCC(=O)N)N)C(=O)NC(C(=O)NCC(=O)NC(C(=O)N3)CO)CO)NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC2=O)CCCNC(=N)N)CCCCN)C(C)O)CCSC)CC4=CC=C(C=C4)O)CC(=O)N)C(=O)N)CCCNC(=N)N)CCCNC(=N)N)CC(=O)N)CO
Molecular Formula:
C99H164N42O33S7
Molecular Weight:
2695.082
omega-conotoxin MVIID
CAS No.: 153887-08-2
Main Products
VCID: VC0136332
Molecular Formula: C99H164N42O33S7
Molecular Weight: 2695.082
CAS No. | 153887-08-2 |
---|---|
Product Name | omega-conotoxin MVIID |
Molecular Formula | C99H164N42O33S7 |
Molecular Weight | 2695.082 |
Standard InChI | InChI=1S/C99H164N42O33S7/c1-44-76(155)134-61(37-144)90(169)139-63-41-180-181-42-64-92(171)133-57(29-68(103)148)87(166)127-50(12-7-24-115-97(108)109)79(158)119-33-72(152)124-51(13-8-25-116-98(110)111)82(161)136-62(75(105)154)39-177-179-43-66(137-88(167)58(30-69(104)149)132-86(165)56(28-46-15-17-47(146)18-16-46)131-84(163)55(21-27-175-3)130-95(174)74(45(2)145)141-85(164)52(10-4-5-22-100)128-83(162)53(129-91(63)170)14-9-26-117-99(112)113)94(173)140-65(93(172)135-59(35-142)81(160)121-34-73(153)125-60(36-143)89(168)138-64)40-178-176-38-48(101)77(156)126-54(19-20-67(102)147)80(159)120-32-71(151)123-49(11-6-23-114-96(106)107)78(157)118-31-70(150)122-44/h15-18,44-45,48-66,74,142-146H,4-14,19-43,100-101H2,1-3H3,(H2,102,147)(H2,103,148)(H2,104,149)(H2,105,154)(H,118,157)(H,119,158)(H,120,159)(H,121,160)(H,122,150)(H,123,151)(H,124,152)(H,125,153)(H,126,156)(H,127,166)(H,128,162)(H,129,170)(H,130,174)(H,131,163)(H,132,165)(H,133,171)(H,134,155)(H,135,172)(H,136,161)(H,137,167)(H,138,168)(H,139,169)(H,140,173)(H,141,164)(H4,106,107,114)(H4,108,109,115)(H4,110,111,116)(H4,112,113,117)/t44-,45+,48-,49-,50-,51-,52-,53-,54-,55-,56-,57-,58-,59-,60-,61-,62-,63-,64-,65-,66-,74-/m0/s1 |
Standard InChIKey | AXLMZYSZIGYXPI-BNCSOAJHSA-N |
SMILES | CC1C(=O)NC(C(=O)NC2CSSCC3C(=O)NC(C(=O)NC(C(=O)NCC(=O)NC(C(=O)NC(CSSCC(C(=O)NC(CSSCC(C(=O)NC(C(=O)NCC(=O)NC(C(=O)NCC(=O)N1)CCCNC(=N)N)CCC(=O)N)N)C(=O)NC(C(=O)NCC(=O)NC(C(=O)N3)CO)CO)NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC2=O)CCCNC(=N)N)CCCCN)C(C)O)CCSC)CC4=CC=C(C=C4)O)CC(=O)N)C(=O)N)CCCNC(=N)N)CCCNC(=N)N)CC(=O)N)CO |
Synonyms | omega-conotoxin MVIID |
Last Modified | Aug 20 2021 |
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